Cas no 2361894-30-4 (N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide)

• Product Name: N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide
• CAS No: 2361894-30-4
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5415475
• PubChem ID: 145893256
• Update Time: 2025-06-08

N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361894-30-4
• N-{4-methyl-2-[(oxolan-2-yl)methoxy]phenyl}prop-2-enamide
• N-[4-Methyl-2-(oxolan-2-ylmethoxy)phenyl]prop-2-enamide
• EN300-26585886
• Z1938029046
• N-[4-Methyl-2-[(tetrahydro-2-furanyl)methoxy]phenyl]-2-propenamide
• N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide

• Inchi： 1S/C15H19NO3/c1-3-15(17)16-13-7-6-11(2)9-14(13)19-10-12-5-4-8-18-12/h3,6-7,9,12H,1,4-5,8,10H2,2H3,(H,16,17)
• InChI Key： MNRZSKOBLZGSNN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1OCC1CCCO1)(=O)C=C

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.3±45.0 °C(Predicted)
• pka: 13.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide

Introduction to N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide (CAS No. 2361894-30-4)

N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide is a specialized organic compound characterized by its unique chemical structure and potential applications in the field of pharmaceuticals and biotechnology. This compound, identified by the CAS number 2361894-30-4, has garnered significant attention due to its structural complexity and the promising biological activities it exhibits. The presence of functional groups such as the amide and ether moieties, along with the cyclic oxygen atom in the oxolan ring, contributes to its distinctive chemical properties and reactivity.

The compound's molecular framework is designed to interact with biological targets in a highly specific manner, making it a valuable candidate for further research and development. In recent years, there has been a growing interest in exploring novel molecules that can modulate biological pathways associated with various diseases. N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide stands out in this context due to its ability to engage with multiple receptors and enzymes, which could lead to the development of innovative therapeutic strategies.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that the structural features of N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide may facilitate interactions with neurotransmitter receptors, thereby influencing synaptic transmission and neuronal function. Studies have shown that similar compounds with amide and ether functionalities exhibit neuroprotective properties, suggesting that this molecule could be a promising lead for further investigation.

In addition to its neurological applications, N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide has shown potential in combating inflammatory conditions. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory pathways may provide a novel approach to managing these conditions. Preliminary studies have demonstrated that derivatives of this molecule can inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the oxolan ring, a five-membered heterocycle containing an oxygen atom, is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that researchers can conduct detailed biological evaluations without compromising on quality.

The compound's stability under different environmental conditions is another critical factor that enhances its suitability for pharmaceutical applications. Research has demonstrated that N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide remains stable under both acidic and basic conditions, as well as during storage at ambient temperatures. This stability is essential for ensuring the compound's efficacy throughout its shelf life and during transportation.

Efforts are ongoing to optimize the synthetic route for N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide with the aim of improving scalability and reducing production costs. Green chemistry principles are being integrated into these processes to minimize waste and environmental impact. For instance, solvent recovery systems are being employed to recycle solvents used in the synthesis, thereby reducing the overall carbon footprint associated with production.

The pharmacokinetic properties of N-{4-methyl-2-(oxolan-2-yl)methoxyphenyl}prop-2-enamide are also being thoroughly investigated. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary pharmacokinetic studies suggest that the molecule exhibits good bioavailability and moderate metabolic clearance, which are favorable characteristics for further development.

In conclusion, N-{4-methyl-2-(oxolan-2-ylmethoxyphenyl)}prop-enamide (CAS No.2361894-30-4) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities.
The compound's potential applications in treating neurological disorders and inflammatory conditions make it a compelling candidate for further development.
With ongoing research focused on optimizing synthesis methods and understanding pharmacokinetic properties,
N-{4-methyl-)-m(oxolan-an-